Cas no 740076-61-3 (Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl-)

• Product Name: Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl-
• CAS No: 740076-61-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 560034
• PubChem ID: 3994297
• Update Time: 2025-11-02

Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl-
• Benzenemethanamine, 4-ethoxy-3-methoxy-alpha-methyl- (9CI)
• 1-(4-Ethoxy-3-methoxyphenyl)ethanamine
• AG-G-93593
• EN300-57857
• SCHEMBL11491615
• 1-(4-ethoxy-3-methoxyphenyl)ethan-1-amine
• AKOS000136577
• 740076-61-3
• DTXSID20398436

• Inchi： 1S/C11H17NO2/c1-4-14-10-6-5-9(8(2)12)7-11(10)13-3/h5-8H,4,12H2,1-3H3
• InChI Key： VINGCSGMSKZRIG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(C)N

Computed Properties

• Exact Mass: 195.126
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl-

Recent Advances in the Study of Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- (CAS: 740076-61-3): A Comprehensive Research Brief

The compound Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- (CAS: 740076-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of the compound's mechanism of action. Preliminary findings suggest that Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- interacts with specific neurotransmitter systems, particularly those involved in mood regulation and cognitive function. This has led to hypotheses about its potential use in treating neurological and psychiatric disorders, such as depression and anxiety. Researchers have employed advanced techniques like molecular docking and in vitro assays to better understand these interactions.

In addition to its neurological applications, recent studies have investigated the compound's potential as an anti-inflammatory agent. Experimental models have demonstrated that Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- can modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines. These findings open new avenues for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. However, further preclinical and clinical studies are needed to validate these effects and assess safety profiles.

The synthesis and optimization of Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- have also been a focal point of recent research. Scientists have developed novel synthetic routes to improve yield and purity, addressing previous challenges in large-scale production. Advances in green chemistry have been particularly noteworthy, with researchers exploring environmentally friendly solvents and catalysts to enhance the sustainability of the synthesis process. These developments are crucial for facilitating future industrial-scale production and commercialization.

Despite these promising advancements, several challenges remain. The pharmacokinetic properties of Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl-, including its bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicology studies are necessary to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas, potentially leading to the development of new therapeutic agents based on this compound.

In conclusion, the recent research on Benzenemethanamine,4-ethoxy-3-methoxy-a-methyl- (CAS: 740076-61-3) highlights its multifaceted potential in drug discovery and development. While significant strides have been made in understanding its biological activities and optimizing its synthesis, ongoing and future studies will be critical in translating these findings into clinically viable treatments. The compound represents an exciting frontier in chemical biology, with implications for addressing unmet medical needs across various therapeutic domains.